Cas no 2172038-27-4 (1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol)

1-Ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol is a synthetic organic compound featuring a piperidine core substituted with both an ethyl group and a branched hydroxyalkyl moiety. This structure imparts unique physicochemical properties, including potential solubility in polar and nonpolar solvents, making it suitable for applications in pharmaceutical intermediates or specialty chemical synthesis. The presence of hydroxyl groups enhances its reactivity for further functionalization, while the steric hindrance from the 2-methylbutan-2-yl group may influence its stereochemical behavior. Its well-defined molecular architecture offers advantages in precision synthesis, where controlled modifications are critical. The compound's stability and functional group compatibility make it a candidate for research in medicinal chemistry and material science.
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol structure
2172038-27-4 structure
Product Name:1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol
CAS No:2172038-27-4
MF:C12H25NO2
MW:215.332403898239
CID:6290427
PubChem ID:165589716
Update Time:2025-08-05

1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol
    • EN300-1631943
    • 2172038-27-4
    • Inchi: 1S/C12H25NO2/c1-4-11(3,10-14)12(15)6-8-13(5-2)9-7-12/h14-15H,4-10H2,1-3H3
    • InChI Key: VNIGAVRGKUEFIC-UHFFFAOYSA-N
    • SMILES: OC1(CCN(CC)CC1)C(C)(CO)CC

Computed Properties

  • Exact Mass: 215.188529040g/mol
  • Monoisotopic Mass: 215.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.7Ų

1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1631943-0.05g
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol
2172038-27-4
0.05g
$1068.0 2023-06-04
Enamine
EN300-1631943-0.1g
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol
2172038-27-4
0.1g
$1119.0 2023-06-04
Enamine
EN300-1631943-0.25g
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol
2172038-27-4
0.25g
$1170.0 2023-06-04
Enamine
EN300-1631943-0.5g
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol
2172038-27-4
0.5g
$1221.0 2023-06-04
Enamine
EN300-1631943-1.0g
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol
2172038-27-4
1g
$1272.0 2023-06-04
Enamine
EN300-1631943-2.5g
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol
2172038-27-4
2.5g
$2492.0 2023-06-04
Enamine
EN300-1631943-5.0g
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol
2172038-27-4
5g
$3687.0 2023-06-04
Enamine
EN300-1631943-10.0g
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol
2172038-27-4
10g
$5467.0 2023-06-04
Enamine
EN300-1631943-50mg
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol
2172038-27-4
50mg
$1068.0 2023-09-22
Enamine
EN300-1631943-100mg
1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol
2172038-27-4
100mg
$1119.0 2023-09-22

1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol Related Literature

Additional information on 1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol

Introduction to 1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol (CAS No. 2172038-27-4)

1-Ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol (CAS No. 2172038-27-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of 1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol is composed of a piperidine ring with an ethyl group and a substituted butanoyl moiety. The presence of the hydroxyl group on the butanoyl moiety adds to the compound's polarity and reactivity, making it an interesting candidate for further investigation in drug development.

Recent studies have highlighted the pharmacological properties of 1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol could be a valuable candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 1-ethyl-4-(1-hydroxy-2-methylbutan-2-yl)piperidin-4-ol has also shown promise in neuroprotective applications. Research conducted on animal models has indicated that this compound can effectively reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these neuroprotective effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammation.

The pharmacokinetic profile of 1-Ethyl-4-(1-hydroxy-2-methylbutan-2-y l)piperidin -4 -ol has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, the compound's low toxicity and high safety margin have been confirmed through various toxicity studies, further supporting its potential for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Ethyl -4 -( 1 -hydroxy -2 -methylbutan -2 -y l)p iperidin -4 -ol in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for phase II trials, which are expected to provide more detailed insights into the compound's therapeutic potential.

In conclusion, 1-Ethyl -4 -( 1 -hydroxy -2 -methylbutan -2 -y l)p iperidin -4 -ol (CAS No. 2172038 - 27 - 4) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, coupled with its favorable pharmacological properties and safety profile, makes it an exciting candidate for further research and development. As ongoing studies continue to uncover new aspects of its biological activity, it is anticipated that this compound will play a significant role in advancing therapeutic options for various diseases.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD